Cas no 391863-12-0 (4-butyl-N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylcyclohexane-1-carboxamide)

4-butyl-N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylcyclohexane-1-carboxamide structure
391863-12-0 structure
Product Name:4-butyl-N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylcyclohexane-1-carboxamide
CAS No:391863-12-0
MF:C19H24FN3OS
MW:361.476766586304
CID:6418560
PubChem ID:4160336
Update Time:2023-12-27

4-butyl-N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylcyclohexane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-butyl-N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylcyclohexane-1-carboxamide
    • 4-butyl-N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]cyclohexane-1-carboxamide
    • 391863-12-0
    • AB00667881-01
    • 4-butyl-N-(5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl)cyclohexanecarboxamide
    • F0453-0165
    • Oprea1_553314
    • AKOS024577929
    • 4-butyl-N-(5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl)cyclohexane-1-carboxamide
    • Cyclohexanecarboxamide, 4-butyl-N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]-
    • Inchi: 1S/C19H24FN3OS/c1-2-3-4-13-5-7-14(8-6-13)17(24)21-19-23-22-18(25-19)15-9-11-16(20)12-10-15/h9-14H,2-8H2,1H3,(H,21,23,24)
    • InChI Key: DVDSYPZNIDNRRZ-UHFFFAOYSA-N
    • SMILES: C1(C(NC2=NN=C(C3=CC=C(F)C=C3)S2)=O)CCC(CCCC)CC1

Computed Properties

  • Exact Mass: 361.16241173g/mol
  • Monoisotopic Mass: 361.16241173g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 423
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 83.1Ų

Experimental Properties

  • Density: 1.200±0.06 g/cm3(Predicted)
  • pka: 9.09±0.50(Predicted)

4-butyl-N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylcyclohexane-1-carboxamide Pricemore >>

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